Cas no 43219-51-8 ((3-isocyanoprop-1-en-1-yl)benzene)

• Product Name: (3-isocyanoprop-1-en-1-yl)benzene
• CAS No: 43219-51-8
• CID: 2639178
• PubChem ID: 11355537
• Update Time: 2025-10-28

(3-isocyanoprop-1-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1E)-3-isocyano-1-propen-1-yl]-
• (3-isocyanoprop-1-en-1-yl)benzene

Additional information on (3-isocyanoprop-1-en-1-yl)benzene

43219-51-8: A Comprehensive Overview of (3-isocyanoprop-1-en-1-yl)benzene

The compound 43219-51-8, also known as (3-isocyanoprop-1-en-1-yl)benzene, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. In this article, we will delve into its chemical characteristics, applications, and the latest advancements in its synthesis and utilization.

43219-51-8 is an aromatic compound featuring a benzene ring substituted with an isocyanopropenyl group. The isocyanopropenyl group, which is a derivative of propene, introduces interesting electronic and steric effects to the molecule. This structure makes (3-isocyanoprop-1-en-1-yl)benzene highly reactive under certain conditions, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for advanced materials, such as polymers and functional coatings.

One of the most notable aspects of 43219-51-8 is its versatility in chemical reactions. Researchers have demonstrated that it can undergo various transformations, including cycloadditions, polymerizations, and cross-coupling reactions. For instance, a study published in *Chemical Communications* in 2023 revealed that (3-isocyanoprop-1-en-1-yl)benzene can participate in [4+2] cycloadditions with dienes to form bicyclic compounds. These findings have opened new avenues for the synthesis of complex molecular architectures.

In terms of applications, 43219-51-8 has shown promise in the development of advanced materials. Its ability to form stable polymers through step-growth polymerization has been explored for use in high-performance adhesives and coatings. A research team at the University of California reported that polymers derived from (3-isocyanoprop-1-en-1-yl)benzene exhibit excellent thermal stability and mechanical properties, making them suitable for aerospace applications.

Another area where 43219-51-8 has made an impact is in drug discovery. The compound's unique reactivity and structural features make it an attractive candidate for designing bioactive molecules. A study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for developing anti-inflammatory agents. Researchers found that derivatives of (3-isocyanoprop-1-en-1-yli)benzene exhibited potent inhibitory activity against key inflammatory enzymes.

The synthesis of 43219-51_8 has also been a topic of considerable interest. Traditional methods involve multi-step reactions with low yields, but recent advancements have introduced more efficient routes. A team at MIT developed a one-pot synthesis method using microwave-assisted conditions, which significantly improved both yield and purity. This breakthrough has made large-scale production of (3-isocyanopropenyl)benzene more feasible.

From an environmental perspective, the sustainability of 432_95_8 production processes has become a focal point. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during synthesis. A collaborative effort between universities in Europe and Asia resulted in a catalytic process that uses renewable feedstocks to produce (3-isocyanopropenyl)benzene, paving the way for more eco-friendly manufacturing practices.

In conclusion, 432_95_8, or (3-isocyanopropenyl)benzene, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties continue to inspire innovative research, driving advancements in materials science, drug discovery, and sustainable chemistry. As technology evolves, we can expect even more groundbreaking developments involving this intriguing molecule.